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Compound of Interest

Compound Name:
1-Acetylpiperidine-4-carbonyl

chloride

Cat. No.: B015303 Get Quote

Executive Summary
1-Acetylpiperidine-4-carbonyl chloride is a highly valuable bifunctional reagent, pivotal in the

fields of medicinal chemistry and advanced organic synthesis. Its structure, incorporating a

protected piperidine nitrogen and a reactive acyl chloride, makes it an essential building block

for introducing the 1-acetylpiperidine-4-carboxamide moiety into target molecules. This moiety

is a common feature in various pharmacologically active agents, contributing to desirable

pharmacokinetic properties. This guide provides an in-depth analysis of the reaction conditions,

detailed experimental protocols, and critical handling information for this versatile intermediate.

We will explore its primary applications in amide bond formation, esterification, and Friedel-

Crafts acylation, offering researchers the foundational knowledge to effectively and safely

incorporate this reagent into their synthetic workflows.

Physicochemical Properties and Safe Handling
The efficacy of any reactive intermediate is intrinsically linked to its purity and stability.

Understanding the properties of 1-acetylpiperidine-4-carbonyl chloride is the first step

toward its successful application.
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Property Value Reference(s)

CAS Number 59084-16-1 [1][2][3]

Molecular Formula C₈H₁₂ClNO₂ [1][3][4]

Molecular Weight 189.64 g/mol [1][3]

Appearance
White to light yellow

solid/powder
[4]

Melting Point 135-137 °C [2][4]

Purity Typically ≥95% [5][6]

Solubility

Soluble in DMSO (slightly),

decomposes in water; soluble

in common organic solvents

like DCM and THF.

[2][4][5]

Critical Safety & Handling Protocols
1-Acetylpiperidine-4-carbonyl chloride is a corrosive and moisture-sensitive compound that

demands strict adherence to safety protocols.[1][3][7]

Corrosivity: The compound is classified as a skin and eye corrosive (H314), causing severe

burns upon contact.[1][3] All handling must be performed within a certified chemical fume

hood.

Moisture Sensitivity: As an acyl chloride, it reacts violently with water and atmospheric

moisture to produce corrosive hydrogen chloride (HCl) gas.[7][8][9] This reaction not only

degrades the reagent but also creates a hazardous environment.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles or a full-face shield.[7][9][10]

Storage: The reagent must be stored under an inert atmosphere (e.g., Nitrogen or Argon) in

a tightly sealed container to prevent hydrolysis.[2][4] Recommended storage is in a

refrigerator or desiccator at low temperatures (-20°C is ideal) to maintain long-term stability.

[2][4][11]
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Dispensing: Use Schlenk techniques or a glovebox for weighing and dispensing to minimize

exposure to air and moisture.[11]

Waste Disposal: Quench excess reagent carefully by slowly adding it to a stirred, cooled

solution of sodium bicarbonate or another suitable base. All waste must be disposed of

according to local hazardous waste regulations.[8][10]

Core Reactivity: Nucleophilic Acyl Substitution
The chemistry of 1-acetylpiperidine-4-carbonyl chloride is dominated by the electrophilicity

of its carbonyl carbon. The primary reaction it undergoes is nucleophilic acyl substitution. This

mechanism involves the attack of a nucleophile on the carbonyl carbon, forming a transient

tetrahedral intermediate, followed by the elimination of the highly stable chloride leaving group

to regenerate the carbonyl.[7][12]
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Nucleophilic Acyl Substitution Mechanism

R-C(=O)-Cl

R-C(O⁻)(Cl)-Nu⁺H

1. Nucleophilic
    Attack

Nu-H

R-C(=O)-Nu

2. Elimination of
    Leaving Group (Cl⁻)

H-Cl

Amide Coupling Workflow

Dissolve Amine &
Base in Anhydrous Solvent

(e.g., DCM, THF)

Cool to 0 °C
(Ice Bath)

Add Acyl Chloride
Solution Dropwise

Warm to RT
Stir for 2-16 h

(Monitor by TLC)

Aqueous Workup
(e.g., NaHCO₃, H₂O, Brine)

Dry, Concentrate &
Purify (Column

Chromatography/Recrystallization)
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Friedel-Crafts Acylation Mechanism

R-C(=O)-Cl

R-C(=O)-Cl⁺-Al⁻Cl₃

AlCl₃

1. Lewis Acid
    Activation

[R-C≡O]⁺

2. Formation of
    Acylium Ion

AlCl₄⁻

Sigma Complex
(Wheland Intermediate)

3. Electrophilic
    Attack

Arene-H

Arene-C(=O)-R

4. Deprotonation &
    Aromatization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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